Cas no 1183480-00-3 (Glycine, N-(2,2-difluoroethyl)-, ethyl ester)

• Product Name: Glycine, N-(2,2-difluoroethyl)-, ethyl ester
• CAS No: 1183480-00-3
• MF: C₆H₁₁F₂NO₂
• MW: 167.15384888649
• CID: 6578111
• Update Time: 2025-05-20

Glycine, N-(2,2-difluoroethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(2,2-difluoroethyl)-, ethyl ester

• Inchi： 1S/C6H11F2NO2/c1-2-11-6(10)4-9-3-5(7)8/h5,9H,2-4H2,1H3
• InChI Key： FNMASLYFNBRRBJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNCC(F)F

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Boiling Point: 171.3±40.0 °C(Predicted)
• pka: 4.22±0.70(Predicted)

Additional information on Glycine, N-(2,2-difluoroethyl)-, ethyl ester

Glycine, N-(2,2-difluoroethyl)-, ethyl ester (CAS No. 1183480-00-3): An Overview of Its Properties and Applications

Glycine, N-(2,2-difluoroethyl)-, ethyl ester (CAS No. 1183480-00-3) is a unique compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its distinctive properties and potential applications. This compound is a derivative of glycine, a simple amino acid, but with the addition of a difluoroethyl group and an ethyl ester moiety, it exhibits enhanced chemical stability and reactivity.

The molecular structure of Glycine, N-(2,2-difluoroethyl)-, ethyl ester is characterized by the presence of a difluoroethyl group attached to the nitrogen atom of glycine and an ethyl ester group attached to the carboxyl group. This unique combination imparts several advantageous properties to the compound. The difluoroethyl group enhances the lipophilicity and metabolic stability of the molecule, making it more suitable for various biological applications. The ethyl ester group, on the other hand, increases the solubility and bioavailability of the compound.

Recent studies have explored the potential of Glycine, N-(2,2-difluoroethyl)-, ethyl ester in various therapeutic areas. One notable application is in the development of novel drugs for neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier due to its enhanced lipophilicity, allowing it to target specific brain regions involved in diseases such as Alzheimer's and Parkinson's. This property makes it a promising candidate for drug delivery systems in neuropharmacology.

In addition to its potential in neurodegenerative diseases, Glycine, N-(2,2-difluoroethyl)-, ethyl ester has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential therapeutic agent for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The chemical stability of Glycine, N-(2,2-difluoroethyl)-, ethyl ester is another important aspect that contributes to its utility in pharmaceutical research. Unlike many other compounds that degrade rapidly under physiological conditions, this molecule remains stable over extended periods. This stability is crucial for maintaining the efficacy and safety of drugs during storage and administration.

In terms of synthesis, Glycine, N-(2,2-difluoroethyl)-, ethyl ester can be prepared through a multi-step process involving the reaction of glycine with 2,2-difluoroethylamine followed by esterification with ethanol. The synthetic route has been optimized to achieve high yields and purity levels, making it feasible for large-scale production in industrial settings.

The safety profile of Glycine, N-(2,2-difluoroethyl)-, ethyl ester has been extensively evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

Moreover, Glycine, N-(2,2-difluoroethyl)-, ethyl ester has been studied for its potential use in combination therapies. Research has shown that when used in conjunction with other drugs or therapeutic agents, this compound can enhance their efficacy by improving their delivery and targeting capabilities. This synergistic effect opens up new possibilities for developing more effective treatment regimens for complex diseases.

In conclusion, Glycine, N-(2,2-difluoroethyl)-, ethyl ester (CAS No. 1183480-00-3) is a versatile compound with a wide range of applications in pharmaceutical research and development. Its unique chemical structure confers enhanced stability and reactivity, making it suitable for various biological applications. Ongoing research continues to uncover new potential uses for this compound in treating neurodegenerative diseases and inflammatory conditions. As our understanding of its properties and mechanisms continues to grow, it is likely that Glycine, N-(2,2-difluoroethyl)-, ethyl ester will play an increasingly important role in advancing medical treatments.